Cas no 1244948-88-6 (7-Chloro-6-(chloromethyl)quinoline)

• Product Name: 7-Chloro-6-(chloromethyl)quinoline
• CAS No: 1244948-88-6
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• CID: 1029608
• PubChem ID: 45480490
• Update Time: 2025-10-29

7-Chloro-6-(chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-(chloromethyl)quinoline
• DTXSID20670406
• SB70856
• Quinoline, 7-chloro-6-(chloromethyl)-
• 1244948-88-6

• MDL： MFCD18072742
• Inchi： 1S/C10H7Cl2N/c11-6-8-4-7-2-1-3-13-10(7)5-9(8)12/h1-5H,6H2
• InChI Key： UTBXMKVJMLGHKF-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=CC=CN=2)C=C1CCl

Computed Properties

• Exact Mass: 210.9955546g/mol
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloro-6-(chloromethyl)quinoline

7-Chloro-6-(chloromethyl)quinoline (CAS No. 1244948-88-6): Properties, Applications, and Market Insights

7-Chloro-6-(chloromethyl)quinoline (CAS No. 1244948-88-6) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the halogenated quinoline family, characterized by its unique chloromethyl substitution at the 6-position, which enhances its reactivity and versatility in synthetic applications. Researchers and industries are increasingly interested in this molecule due to its structural features that enable diverse chemical modifications.

The molecular structure of 7-Chloro-6-(chloromethyl)quinoline contains two reactive chlorine atoms, making it a valuable building block for more complex molecules. The chloromethyl group at position 6 offers an excellent handle for further functionalization through nucleophilic substitution reactions, while the chlorine at position 7 provides additional opportunities for cross-coupling reactions. These properties make it particularly useful in medicinal chemistry for the development of new drug candidates.

Recent trends in drug discovery have shown growing interest in quinoline-based compounds, as evidenced by numerous publications and patent applications. The 7-Chloro-6-(chloromethyl)quinoline scaffold has attracted attention for its potential in developing treatments for various conditions, particularly in the areas of antimicrobial agents and central nervous system therapeutics. Its structural similarity to known bioactive molecules makes it a promising starting point for structure-activity relationship studies.

In the field of agrochemical research, chlorinated quinolines like 7-Chloro-6-(chloromethyl)quinoline have demonstrated potential as precursors for crop protection agents. The compound's ability to undergo various transformations allows for the creation of derivatives with potential pesticidal activity or plant growth regulation properties. This aligns with current agricultural needs for more selective and environmentally friendly solutions.

The synthesis of 7-Chloro-6-(chloromethyl)quinoline typically involves multi-step organic reactions starting from commercially available quinoline precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. Recent advancements in catalytic processes have shown promise for more efficient production of this valuable intermediate.

From a market perspective, the demand for specialized quinoline derivatives like 7-Chloro-6-(chloromethyl)quinoline has been steadily increasing. Pharmaceutical and agrochemical companies are actively seeking novel chemical entities to expand their product pipelines, driving growth in the fine chemicals sector. The compound's CAS number (1244948-88-6) serves as a unique identifier in global chemical databases and regulatory documentation.

Quality control and analytical characterization of 7-Chloro-6-(chloromethyl)quinoline are critical aspects of its commercial production. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure product consistency and purity. These quality measures are particularly important for researchers who require high-purity materials for their investigations.

Storage and handling of 7-Chloro-6-(chloromethyl)quinoline require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including the use of appropriate personal protective equipment and adequate ventilation. The compound's stability under various conditions has been the subject of several stability-indicating studies.

Future research directions for 7-Chloro-6-(chloromethyl)quinoline may explore its potential in emerging areas such as materials science and catalysis. The compound's unique structure could lend itself to applications in organic electronics or as a ligand in coordination chemistry. Additionally, its derivatives might find use in fluorescent probes or other sensing applications due to the inherent photophysical properties of the quinoline core.

The intellectual property landscape surrounding 7-Chloro-6-(chloromethyl)quinoline and related compounds continues to evolve. Recent patent filings indicate growing commercial interest in this chemical space, particularly for pharmaceutical applications. Researchers and companies working with this compound should conduct thorough patent searches to ensure freedom to operate in their intended applications.

From an environmental standpoint, the biodegradability and ecotoxicity profile of 7-Chloro-6-(chloromethyl)quinoline are important considerations for its sustainable use. Current research efforts are investigating the environmental fate of quinoline derivatives and developing more eco-friendly synthetic routes to minimize waste generation and energy consumption.

In conclusion, 7-Chloro-6-(chloromethyl)quinoline (CAS No. 1244948-88-6) represents a valuable chemical intermediate with diverse potential applications across multiple industries. Its unique structural features and reactivity profile make it particularly interesting for drug discovery and agrochemical development. As research continues to uncover new applications for this compound, its importance in specialized chemical markets is likely to grow, making it a compound worth watching in the coming years.